Cas no 2680756-52-7 (tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate
• CAS No: 2680756-52-7
• MF: C₁₁H₁₅IN₂O₂
• MW: 334.153475046158
• CID: 5623601
• PubChem ID: 165929237
• Update Time: 2025-06-10

tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680756-52-7
• EN300-28296109
• tert-butyl N-[(2-iodopyridin-3-yl)methyl]carbamate
• tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate

• Inchi： 1S/C11H15IN2O2/c1-11(2,3)16-10(15)14-7-8-5-4-6-13-9(8)12/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： OZSACJUPJYGAPJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CN=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.01783g/mol
• Monoisotopic Mass: 334.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate

Introduction to Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate (CAS No. 2680756-52-7)

Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate (CAS No. 2680756-52-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a tert-butyl group, an iodopyridine moiety, and a methylcarbamate functional group, represents a fascinating blend of structural features that make it a valuable intermediate in synthetic chemistry and drug development.

The iodopyridine component of this molecule is particularly noteworthy, as iodine-containing heterocycles are widely recognized for their role in medicinal chemistry. Iodine atoms can serve as handles for further functionalization, enabling the construction of more complex molecular architectures. This property makes Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate a promising candidate for the synthesis of novel bioactive molecules.

Recent advancements in the field of organometallic chemistry have further highlighted the utility of iodopyridines in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of many modern pharmaceuticals. The presence of an iodine atom in Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate facilitates such transformations, making it a versatile building block for medicinal chemists.

The methylcarbamate moiety in this compound introduces a carbonyl group that can participate in various chemical reactions, including acylation, amidation, and hydrolysis. This functional group is particularly useful in the synthesis of carbamate-based drugs, which have shown efficacy in treating a range of diseases, including neurological disorders and inflammatory conditions. The tert-butyl group further enhances the stability of the molecule, protecting it from unwanted side reactions while maintaining its reactivity at key functional sites.

In the context of drug discovery, the combination of these structural features makes Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate a compelling candidate for further exploration. Researchers have been leveraging its unique properties to develop novel therapeutic agents with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have demonstrated its potential in generating kinase inhibitors, which are critical for treating cancers and other chronic diseases.

One notable application of this compound is in the synthesis of small-molecule probes that can modulate protein-protein interactions. These probes are essential tools for understanding complex biological pathways and identifying new drug targets. The ability to precisely modify the iodopyridine core allows researchers to fine-tune the binding properties of these probes, enhancing their specificity and efficacy.

Moreover, the growing interest in photoredox catalysis has opened up new avenues for utilizing iodopyridines in synthetic transformations. The photoredox properties of iodine-containing compounds enable efficient C-H functionalization reactions, which are otherwise challenging to achieve under conventional conditions. This capability has been exploited to develop novel synthetic strategies that could streamline the production of complex pharmaceuticals.

The pharmaceutical industry has also been exploring the use of Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate as a precursor for developing vaccines and immunotherapeutics. The structural versatility of this compound allows for the creation of molecules that can elicit immune responses against specific pathogens or cancer cells. Such applications align with the broader goal of developing next-generation immunotherapies that offer improved efficacy and safety.

From a synthetic chemistry perspective, this compound serves as a valuable scaffold for exploring new reaction pathways and methodologies. Its unique combination of functional groups provides chemists with opportunities to innovate and discover novel synthetic strategies that could be applied across multiple disciplines. This underscores its importance not only as a pharmaceutical intermediate but also as a tool for advancing chemical research.

In conclusion, Tert-butyl N-(2-iodopyridin-3-yl)methylcarbamate (CAS No. 2680756-52-7) represents a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse applications, from constructing complex molecular architectures to developing novel therapeutic agents. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in advancing both chemistry and medicine.